Cas no 101527-68-8 (2,4(1H,3H)-Pyrimidinedione,1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI))
101527-68-8 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI)
CAS No:101527-68-8
MF:C9H12N2O5
MW:228.201982498169
CID:190644
PubChem ID:453162
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2,4(1H,3H)-Pyrimidinedione,1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI)
- 1-((2R,6R)-6-(Hydroxymethyl)-1,4-dioxan-2-yl)uracil
- 1-[(2R,6R)-6-(Hydroxymethyl)-1,4-dioxan-2-yl]uracil
- (6-(Hydroxymethyl)-1,4-dioxan-2-yl)uracil
- 101527-68-8
- 2,4(1H,3H)-Pyrimidinedione, 1-(6-(hydroxymethyl)-1,4-dioxan-2-yl)-, (2R-cis)-
- 1-[(2R,6R)-6-(hydroxymethyl)-1,4-dioxan-2-yl]pyrimidine-2,4-dione
- 6-OHMe-1,4-dOX-U
- DTXSID40906299
- 4-Hydroxy-1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]pyrimidin-2(1H)-one
- 2,4(1H,3H)-Pyrimidinedione, 1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)-
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- Inchi: 1S/C9H12N2O5/c12-3-6-4-15-5-8(16-6)11-2-1-7(13)10-9(11)14/h1-2,6,8,12H,3-5H2,(H,10,13,14)/t6-,8-/m1/s1
- InChI Key: ZSLKBIKKAYFZRU-HTRCEHHLSA-N
- SMILES: O1[C@H](CO)COC[C@@H]1N1C=CC(NC1=O)=O
Computed Properties
- Exact Mass: 228.07466
- Monoisotopic Mass: 228.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.8
- Topological Polar Surface Area: 88.1Ų
Experimental Properties
- Density: 1.42
- Refractive Index: 1.549
- PSA: 88.1
2,4(1H,3H)-Pyrimidinedione,1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)- (9CI) Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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